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Compound of Interest

Compound Name: 2-Hexanoylthiophene

Cat. No.: B1595107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

2-Hexanoylthiophene. However, a comprehensive Safety Data Sheet (SDS) containing all

essential quantitative safety data could not be located from publicly available sources. The

information herein is supplemented with general guidance for thiophene derivatives and should

not be considered a substitute for a manufacturer-provided SDS. It is imperative to obtain and

review the specific SDS for 2-Hexanoylthiophene from your supplier before any procurement,

handling, or use of this chemical.

Introduction
2-Hexanoylthiophene (CAS No. 26447-67-6) is a heterocyclic compound with potential

applications in pharmaceutical research and development. As with any chemical substance, a

thorough understanding of its potential hazards and the implementation of appropriate safety

protocols are paramount to ensure the well-being of laboratory personnel and the integrity of

research. This guide provides an overview of the known properties of 2-Hexanoylthiophene
and outlines general best practices for its safe handling, storage, and disposal.

Physicochemical and Toxicological Data
The following tables summarize the available quantitative data for 2-Hexanoylthiophene. The

significant gaps in toxicological and safety data highlight the need for extreme caution when

handling this compound.
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Table 1: Physical and Chemical Properties of 2-Hexanoylthiophene

Property Value Source(s)

CAS Number 26447-67-6 [1][2]

Molecular Formula C₁₀H₁₄OS [3]

Molecular Weight 182.28 g/mol [3]

Appearance Liquid [1]

Boiling Point 117-119 °C @ 1 Torr ChemicalBook

Density 1.065 g/cm³ ChemicalBook

Flash Point Data Not Available -

Vapor Pressure Data Not Available -

Solubility Data Not Available -

Table 2: Toxicological Data for 2-Hexanoylthiophene

Metric Value Species Route Source(s)

LD50 (Oral)
Data Not

Available
- - -

LD50 (Dermal)
Data Not

Available
- - -

LC50 (Inhalation)
Data Not

Available
- - -

Table 3: Safety and Hazard Information for 2-Hexanoylthiophene
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Parameter Classification/Value Source(s)

GHS Hazard Class Data Not Available -

Hazard Statements Data Not Available -

Precautionary Statements Data Not Available -

Personal Protective Equipment

(PPE)
See Section 4 General Guidance

Experimental Protocols: General Handling and
Emergency Procedures
Given the lack of specific data for 2-Hexanoylthiophene, the following protocols are based on

general best practices for handling potentially hazardous thiophene derivatives.[4]

3.1. General Handling Protocol

Risk Assessment: Before any new experiment, conduct a thorough risk assessment specific

to the planned use of 2-Hexanoylthiophene.

Engineering Controls: All work with 2-Hexanoylthiophene should be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Consult the

glove manufacturer's compatibility chart.

Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.
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Dispensing: Use a calibrated pipette or syringe for transferring the liquid. Avoid creating

aerosols.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.

3.2. Emergency Procedures

In case of Skin Contact: Immediately flush the affected area with copious amounts of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of Inhalation: Move the individual to fresh air. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

In case of a Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an

inert absorbent material. Collect the absorbed material into a sealed container for proper

disposal. Ventilate the area.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe management of 2-
Hexanoylthiophene in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1595107?utm_src=pdf-body
https://www.benchchem.com/product/b1595107?utm_src=pdf-body
https://www.benchchem.com/product/b1595107?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Hexanoylthiophene, CasNo.26447-67-6 Chemlyte Solutions China (Mainland)
[chemlyte.lookchem.com]

2. 2-HEXANOYLTHIOPHENE CAS#: 26447-67-6 [m.chemicalbook.com]

3. Page loading... [guidechem.com]

4. ICSC 1190 - THIOPHENE [chemicalsafety.ilo.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 2-Hexanoylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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